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Concept and Supporting Evidence

The "theranostic twin" concept uses a single targeting molecule (like a peptide or antibody) conjugated to a
DOTA chelator. This allows the same molecule to be labeled with ®8Ga for Positron Emission Tomography

(PET) imaging and with 7’Lu for therapy [1]. The table below summarizes key findings from recent studies.

Target | Disease Model Key Findings (Imaging & Therapy) Reference
Anti-mesothelin sdAb DOTA enables stable ¢8Ga labeling & is suitable for future [2]
(Pancreatic/breast 177 u/1%1Tb labeling. Demonstrated specific tumor targeting;

cancer) DOTA-conjugate showed 2x lower kidney uptake vs. NOTA,

suggesting better dosimetry [2].

Neurotensin Receptor 68Ga-DOTA-NT showed specific tumor uptake and fast [3]
(Colon cancer) clearance. ’7Lu-DOTA-NT exhibited similar tumor uptake,
but significant bone marrow retention was noted at 14 days,
indicating potential radiotoxicity [3].

Fibroblast Activation Novel tracer DOTA-FAPT showed high stability, strong FAP [4]
Protein (FAP) (Various affinity. [*”7Lu]Lu-FAPT led to stronger tumor growth
cancers) inhibition than [*7Lu]Lu-FAPI-04. First-in-human [¢8Ga]Ga-

FAPT showed superior diagnostic efficacy [4].
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Target | Disease Model Key Findings (Imaging & Therapy) Reference

PSMA (Prostate cancer) DOTAGA- conjugated PSMA ligand ([8Ga/t”’Lu]DOTAGA- [5]
ffk(Sub-KuE)) showed high affinity, metabolic stability, and
favorable pharmacokinetics with high tumor accumulation
and low unspecific uptake [5].

Bone Metastases 68Ga-DOTA-IBA PET detected more lesions than °°™Tc-MDP  [6]
(Clinical study) SPECT. ¥7Lu-DOTA-IBA showed high uptake and long

retention in lesions, effective bone pain palliation, and

minimal toxicity [6].

avB6-Integrin (Pancreatic  First-in-human study confirmed [°8Ga]Ga-DOTA-5G detects [7]
cancer) lesions and [77Lu]Lu-DOTA-ABM-5G is safe and well-

tolerated. The theranostic pair enables patient selection for
targeted therapy [7].

Experimental Protocols for Radiolabeling

The protocols for labeling the same DOTA-conjugated molecule with 8Ga and !’”Lu are distinct due to the

different nature of the radionuclides.

77Lu Radiolabeling (for

Parameter 68Ga Radiolabeling (for Imagin
: ing ( ging) Therapy)
Buffer Sodium Chloride/HEPES [5] or Ammonium Ammonium Acetate (0.1 M, pH
Acetate [3] 5.5) [5]
pH 3.5-45[5] 5.5 [5]
Temperature 95°C [5] or 60°C [2] 95°C [5]
Time 5 - 15 minutes [2] [5] 30 minutes [5]
Specific ~250-300 GBg/umol [5] ~38 GBg/umol [5]
Activity
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The workflow below visualizes the shared stages and specific differences in the theranostic process, from

conjugation to application.

Radiolabel with 8Ga
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© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s534200?utm_src=pdf-body-img
https://www.smolecule.com/products/s534200?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Key Comparative Data: DOTA vs. NOTA

When developing a theranostic agent, the choice of chelator is critical. The table below compares DOTA and

NOTA, another common chelator, based on a direct comparative study [2].

Parameter DOTA NOTA

Chelator-to-sdAb Ratio 1.8 [2] 1.3 [2]

68Ga Labeling Temperature  60°C [2] Room Temperature [2]
68Ga Labeling Time 15 minutes [2] 5 minutes [2]

Theranostic Utility Excellent for B~ emitters (*”7Lu, 1%1Tb) [2]  Limited utility for therapy [2]
In Vivo Profile (in mice) Twofold lower kidney uptake [2] Higher kidney uptake [2]

Key Advantages and Considerations

The evidence confirms that using the same DOTA conjugate for ®8Ga and 1’’Lu is a robust and validated

strategy.

¢ Streamlined Development: A single chemical entity simplifies the preclinical development, regulatory
approval, and clinical workflow [1].

e True "Twin" Paradigm: It ensures that the diagnostic scan accurately predicts the biodistribution and
targeting of the therapeutic agent, which is crucial for patient selection and dosimetry calculations [1]
[7].

¢ Considerations: While DOTA is versatile, labeling with 68Ga typically requires higher temperatures
(=60°C) compared to NOTA. This is feasible for thermally stable biomolecules (like sdAbs [2]) but may
denature more sensitive proteins.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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